Cas no 1291852-99-7 (N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine)

• Product Name: N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1291852-99-7
• MF: C₁₉H₁₈F₂N₆O
• MW: 384.382629871368
• CID: 5322626
• Update Time: 2025-07-22

N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• {5-[(2-fluorophenyl)amino]-1H-1,2,3-triazol-4-yl}[4-(2-fluorophenyl)piperazin-1-yl]methanone
• N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H18F2N6O/c20-13-5-1-3-7-15(13)22-18-17(23-25-24-18)19(28)27-11-9-26(10-12-27)16-8-4-2-6-14(16)21/h1-8H,9-12H2,(H2,22,23,24,25)
• InChI Key： PNROGDSOBIQYTQ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC=C2F)NN=N1)(N1CCN(C2=CC=CC=C2F)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291852-99-7)

The compound N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291852-99-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a fluorophenyl group, a piperazine ring, and a 1,2,3-triazole moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in the context of central nervous system (CNS) disorders and receptor modulation.

One of the key features of this compound is its dual fluorophenyl substitution, which enhances its binding affinity to specific biological targets. The presence of fluorine atoms is known to improve metabolic stability and bioavailability, making N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine a subject of interest in medicinal chemistry. Recent studies have highlighted its potential role in modulating serotonin and dopamine receptors, which are critical in treating conditions like anxiety, depression, and Parkinson's disease. This aligns with current trends in precision medicine, where researchers seek tailored solutions for neurological and psychiatric disorders.

In addition to its pharmacological potential, the compound's 1,2,3-triazole core is noteworthy. Triazoles are widely recognized for their versatility in click chemistry, a technique that has revolutionized drug discovery by enabling rapid and efficient synthesis of complex molecules. The incorporation of a piperazine ring further enhances its utility, as piperazine derivatives are frequently employed in the design of CNS-active drugs. This combination of structural elements positions CAS No. 1291852-99-7 as a valuable tool for researchers exploring new avenues in neuropharmacology.

The synthesis and characterization of N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for reliable experimental results. Given the growing demand for high-quality reference standards in research, this compound is increasingly sought after by laboratories focusing on neurodegenerative disease models and psychotropic drug development.

From a commercial perspective, CAS No. 1291852-99-7 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend beyond academia, with potential uses in high-throughput screening and lead optimization programs. As the industry shifts toward AI-driven drug discovery, compounds like this are being integrated into machine learning models to predict biological activity and optimize molecular properties.

In summary, N-(2-fluorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine represents a fascinating intersection of medicinal chemistry, neuropharmacology, and drug design. Its structural complexity and functional versatility make it a compelling subject for ongoing research, particularly in the context of CNS disorders and receptor-targeted therapies. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation.